Cas no 487-69-4 (2,4-Dihydroxy-6-methylbenzaldehyde)

• Product Name: 2,4-Dihydroxy-6-methylbenzaldehyde
• CAS No: 487-69-4
• MF: C₈H₈O₃
• MW: 152.147322654724
• MDL: MFCD00033852
• CID: 37724
• PubChem ID: 251690
• Update Time: 2025-06-11

2,4-Dihydroxy-6-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dihydroxy-6-methylbenzaldehyde
• 2,4-Dihydroxy-6-methyl-benzaldehyd
• 2,4-dihydroxy-6-methyl-benzaldehyde
• 2-Formyl-5-hydroxy-3-methylphenol
• 4-Formyl-5-methylresorcinol
• Benzaldehyde,2,4-dihydroxy-6-methyl
• o-Orsellinaldehyde
• Orcinaldehyde
• orcinol-4-carboxaldehyde
• Orcylaldehyde
• Benzaldehyde, 2,4-dihydroxy-6-methyl-
• 15U7JE2JVK
• LJFQTUKKYWDRAT-UHFFFAOYSA-N
• .beta.-Resorcylaldehyde, 6-methyl-
• 6-Methyl-A-resorcyladehyde
• NCIOpen2_000429
• 6-Methyl-
• A-resorcyladehyde
• KSC237O4P
• AMBZ0256
• SCHEMBL869070
• AM85784
• NSC-72346
• CHEBI:155863
• Q27251742
• beta-Resorcylaldehyde, 6-methyl-
• 2,4-Dihydroxy-6-methylbenzaldehyde, 97%
• EN300-111362
• MFCD00033852
• 2-methyl-4,6-dihydroxybenzaldehyde
• UNII-15U7JE2JVK
• AKOS005382852
• Orsellinaldehyde
• A871881
• AC-27326
• CS-W008436
• DTXSID70291004
• NSC72346
• DS-18229
• 6-Methyl-beta-resorcyladehyde
• Z1255461254
• 487-69-4
• FT-0759621
• Benzaldehyde,4-dihydroxy-6-methyl-
• 4-Formyl-5-methylbenzene-1,3-diol
• DB-070951
• 6-Methyl-I2-resorcyladehyde
• DTXCID50242150
• AO-800/41069713
• 6-Methyl-b-resorcyladehyde
• STK040201
• 2,4-Dihydroxy-6-methylbenzaldehyde;
• 624-460-2

• MDL： MFCD00033852
• Inchi： 1S/C8H8O3/c1-5-2-6(10)3-8(11)7(5)4-9/h2-4,10-11H,1H3
• InChI Key： LJFQTUKKYWDRAT-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC(C)=C1C=O)O

Computed Properties

• Exact Mass: 152.04700
• Monoisotopic Mass: 152.047344113 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 25
• XLogP3: 1.6
• Molecular Weight: 152.15
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 1.331
• Melting Point: 180-184 °C
• Boiling Point: 321.9°C at 760 mmHg
• Flash Point: 162.7°C
• Refractive Index: 1.648
• PSA: 57.53000
• LogP: 1.21870

2,4-Dihydroxy-6-methylbenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Safety Term：S26;S36/37
• Risk Phrases：R22; R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes

Additional information on 2,4-Dihydroxy-6-methylbenzaldehyde

Comprehensive Overview of 2,4-Dihydroxy-6-methylbenzaldehyde (CAS No. 487-69-4): Properties, Applications, and Industry Insights

2,4-Dihydroxy-6-methylbenzaldehyde (CAS No. 487-69-4) is a specialized organic compound belonging to the class of hydroxy-substituted benzaldehydes. This compound has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural features. The presence of two hydroxyl groups and a methyl group on the benzaldehyde backbone imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. Researchers often refer to this compound by its IUPAC name or the alternative designation 6-methyl-2,4-dihydroxybenzaldehyde, which reflects its substitution pattern.

In recent years, the demand for functionalized benzaldehydes like 2,4-Dihydroxy-6-methylbenzaldehyde has surged, particularly in the development of bioactive molecules and flavonoid derivatives. The compound's CAS registry number 487-69-4 serves as a unique identifier in chemical databases, ensuring precise tracking in global supply chains. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity of this material, which typically appears as a pale yellow crystalline solid with characteristic solubility profiles in polar organic solvents.

The synthetic versatility of 487-69-4 makes it particularly valuable in medicinal chemistry, where it serves as a precursor for various heterocyclic compounds. Current research trends highlight its potential in designing antioxidant agents and enzyme inhibitors, addressing growing consumer interest in natural product analogs. Environmental scientists are also investigating derivatives of this compound for green chemistry applications, aligning with the industry's shift toward sustainable practices. These developments respond to frequent search queries about "biodegradable chemical intermediates" and "eco-friendly synthesis routes".

From a commercial perspective, 2,4-Dihydroxy-6-methylbenzaldehyde manufacturers emphasize strict compliance with REACH regulations and GMP standards, reflecting market concerns about supply chain transparency. The compound's thermal stability and compatibility with microwave-assisted reactions make it attractive for industrial-scale production, answering common technical questions about "scaling up aldehyde reactions". Quality control protocols typically specify limits for residual solvents and heavy metals, ensuring suitability for high-value applications.

Emerging studies explore the compound's role in advanced material science, particularly in coordination polymers and photocatalysts. This intersects with popular searches about "organic semiconductor precursors" and "metal-organic frameworks (MOFs)". The electron-donating properties of its hydroxyl groups enable interesting electronic configurations when incorporated into π-conjugated systems. Such applications demonstrate how this multifunctional benzaldehyde derivative bridges traditional organic chemistry with cutting-edge nanotechnology.

Safety data sheets for CAS 487-69-4 provide essential handling guidelines, though the compound is not classified under hazardous categories that would restrict its research use. Proper storage conditions (typically 2-8°C under inert atmosphere) and compatibility information address laboratory professionals' frequent queries about "aldehyde stabilization methods". The compound's melting point (reported between 165-168°C) and spectral characteristics serve as important quality indicators during material characterization.

Patent analysis reveals growing intellectual property activity around 2,4-Dihydroxy-6-methylbenzaldehyde derivatives, particularly in cosmeceutical formulations and controlled-release systems. This correlates with market interest in "skin-lightening actives" and "natural preservative alternatives". The compound's ability to form stable Schiff bases and chelating complexes expands its utility in diverse formulation chemistries, making it relevant to formulation scientists researching "multifunctional excipients".

In analytical applications, 487-69-4 serves as a reference standard for method development, particularly in chromatographic separation of phenolic compounds. Laboratories frequently search for "HPLC methods for dihydroxybenzaldehydes", reflecting the need for robust analytical protocols. The compound's distinct UV-Vis absorption maxima (typically around 280-320 nm) facilitates detection and quantification in complex matrices, supporting quality control in natural product isolation workflows.

The global market for 2,4-Dihydroxy-6-methylbenzaldehyde shows steady growth, driven by R&D investments in specialty chemicals. Regional suppliers differentiate their offerings through custom synthesis services and technical support packages, responding to procurement specialists' searches for "reliable aldehyde suppliers". Current price trends reflect the balance between production complexity and emerging application demand, with purity grades ranging from technical grade (90-95%) to research grade (>98%).

Future research directions may explore the compound's potential in biocatalysis and enantioselective synthesis, areas generating substantial academic interest. These developments align with industry searches for "green asymmetric catalysis" solutions. As regulatory landscapes evolve, documentation of structure-activity relationships for 487-69-4 derivatives will likely expand, supporting more targeted applications across life science and material innovation sectors.